3-(Ethylamino)-3-(isoquinolin-1-yl)propan-1-ol

• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol
• IUPAC Name: 3-(ethylamino)-3-isoquinolin-1-ylpropan-1-ol
• InChI: InChI=1S/C14H18N2O/c1-2-15-13(8-10-17)14-12-6-4-3-5-11(12)7-9-16-14/h3-7,9,13,15,17H,2,8,10H2,1H3
• InChI Key: BAQPCFOATWBPDS-UHFFFAOYSA-N
• Canonical SMILES: CCNC(CCO)C1=NC=CC2=CC=CC=C21

Description

3-(Ethylamino)-3-(isoquinolin-1-yl)propan-1-ol is an organic compound that features both an ethylamino group and an isoquinoline moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Ethylamino)-3-(isoquinolin-1-yl)propan-1-ol typically involves the following steps:

Starting Materials: Isoquinoline and ethylamine are the primary starting materials.

Reaction Conditions: The reaction is usually carried out in the presence of a suitable solvent such as ethanol or methanol, under reflux conditions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of catalysts and optimized reaction conditions can enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-(Ethylamino)-3-(isoquinolin-1-yl)propan-1-ol can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction can yield different alcohols or amines.

Substitution: The ethylamino group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

Oxidation: Produces ketones or aldehydes.

Reduction: Produces different alcohols or amines.

Substitution: Produces various substituted derivatives.

Scientific Research Applications

3-(Ethylamino)-3-(isoquinolin-1-yl)propan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(Ethylamino)-3-(isoquinolin-1-yl)propan-1-ol involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 3-(Methylamino)-3-(isoquinolin-1-yl)propan-1-ol
• 3-(Propylamino)-3-(isoquinolin-1-yl)propan-1-ol
• 3-(Butylamino)-3-(isoquinolin-1-yl)propan-1-ol

Uniqueness

3-(Ethylamino)-3-(isoquinolin-1-yl)propan-1-ol is unique due to its specific ethylamino group, which can influence its reactivity and interactions compared to its methyl, propyl, or butyl analogs. This uniqueness can lead to different biological activities and applications.